Cas no 637747-59-2 (3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one)

• Product Name: 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one
• CAS No: 637747-59-2
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 6337106
• PubChem ID: 5503038
• Update Time: 2025-11-02

3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one
• 3-(1,3-benzothiazol-2-yl)-8-(diethylaminomethyl)-7-hydroxychromen-4-one
• Z57281147
• 3-(benzo[d]thiazol-2-yl)-8-((diethylamino)methyl)-7-hydroxy-4H-chromen-4-one
• CHEMBL2177564
• F0308-0907
• AKOS002181904
• Oprea1_744469
• 637747-59-2

• Inchi： 1S/C21H20N2O3S/c1-3-23(4-2)11-14-17(24)10-9-13-19(25)15(12-26-20(13)14)21-22-16-7-5-6-8-18(16)27-21/h5-10,12,24H,3-4,11H2,1-2H3
• InChI Key： QNUDGWBYBGYEGA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=COC2C(=CC=C(C=2CN(CC)CC)O)C1=O

Computed Properties

• Exact Mass: 380.11946368g/mol
• Monoisotopic Mass: 380.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one

In-Depth Analysis of 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one (CAS No. 637747-59-2)

The compound 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one (CAS No. 637747-59-2) is a highly specialized fluorophore and chromophore with significant applications in fluorescence imaging, molecular probes, and advanced material sciences. Its unique structural features, including the benzothiazole and chromen-4-one moieties, contribute to its exceptional photophysical properties, making it a subject of intense research in both academic and industrial settings.

Recent advancements in fluorescence-based technologies have driven demand for novel compounds like 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one. Researchers are particularly interested in its high quantum yield, Stokes shift, and pH-sensitive emission characteristics. These properties align with current trends in bioimaging, where precision and sensitivity are paramount. The compound’s ability to function as a molecular probe for detecting microenvironmental changes has also garnered attention in cancer research and neurodegenerative disease studies.

From a synthetic chemistry perspective, the diethylamino and hydroxy groups in this molecule offer versatile sites for further functionalization. This adaptability makes it a valuable scaffold for designing derivatives with tailored optical properties. In material science, its incorporation into polymers and nanoparticles has shown promise for developing next-generation sensors and optoelectronic devices. The compound’s benzothiazole-chromenone hybrid structure is particularly noteworthy for its stability under varying conditions, a critical factor for long-term applications.

Environmental and sustainability considerations are increasingly shaping research directions, and 637747-59-2 is no exception. Studies are exploring its biodegradability and potential as a green alternative to traditional fluorophores. Additionally, its compatibility with aqueous systems enhances its appeal for eco-friendly applications. The compound’s role in renewable energy technologies, such as dye-sensitized solar cells, is another area of active investigation, reflecting broader societal priorities.

For researchers seeking reliable data on 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one, key questions often revolve around its solubility profiles, excitation/emission maxima, and stability under physiological conditions. These parameters are crucial for applications in live-cell imaging and diagnostic tools. The compound’s synthesis route, typically involving condensation and alkylation steps, is also a frequent topic of inquiry, especially for those optimizing large-scale production.

Looking ahead, the integration of 637747-59-2 with emerging technologies like artificial intelligence-assisted drug discovery and quantum computing interfaces presents exciting possibilities. Its molecular structure offers a platform for exploring structure-property relationships through computational modeling, a growing trend in materials informatics. As interdisciplinary research expands, this compound’s unique characteristics position it as a versatile tool across multiple scientific frontiers.